Cas no 1005044-09-6 (1-(1-{bicyclo[2.2.1]heptan-2-yl}ethyl)-4,5-dimethyl-1H-imidazole-2-thiol)

• Product Name: 1-(1-{bicyclo[2.2.1]heptan-2-yl}ethyl)-4,5-dimethyl-1H-imidazole-2-thiol
• CAS No: 1005044-09-6
• MF: C₁₄H₂₂N₂S
• MW: 250.402882099152
• MDL: MFCD13806374
• CID: 4558754
• PubChem ID: 16227806
• Update Time: 2025-05-19

1-(1-{bicyclo[2.2.1]heptan-2-yl}ethyl)-4,5-dimethyl-1H-imidazole-2-thiol Chemical and Physical Properties

Names and Identifiers

• 1-(1-{bicyclo[2.2.1]heptan-2-yl}ethyl)-4,5-dimethyl-1H-imidazole-2-thiol
• 3-[1-(2-bicyclo[2.2.1]heptanyl)ethyl]-4,5-dimethyl-1H-imidazole-2-thione
• Z235344745

• MDL： MFCD13806374
• Inchi： 1S/C14H22N2S/c1-8-9(2)16(14(17)15-8)10(3)13-7-11-4-5-12(13)6-11/h10-13H,4-7H2,1-3H3,(H,15,17)
• InChI Key： YCZNZRUNJQNQBS-UHFFFAOYSA-N
• SMILES： S=C1NC(C)=C(C)N1C(C)C1CC2CCC1C2

Computed Properties

• Exact Mass: 250.15037g/mol
• Monoisotopic Mass: 250.15037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 250.41g/mol
• XLogP3: 3.4
• Topological Polar Surface Area: 47.4

1-(1-{bicyclo[2.2.1]heptan-2-yl}ethyl)-4,5-dimethyl-1H-imidazole-2-thiol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(1-{bicyclo[2.2.1]heptan-2-yl}ethyl)-4,5-dimethyl-1H-imidazole-2-thiol

Compound CAS No. 1005044-09-6: 1-(1-{bicyclo[2.2.1]heptan-2-yl}ethyl)-4,5-dimethyl-1H-imidazole-2-thiol

The compound with CAS No. 1005044-09-6, named 1-(1-{bicyclo[2.2.1]heptan-2-yl}ethyl)-4,5-dimethyl-1H-imidazole-2-thiol, is a complex organic molecule with a unique structure that combines a bicyclic system with an imidazole thiol group. This compound has garnered attention in recent years due to its potential applications in various fields, including materials science and pharmaceutical research.

The bicyclo[2.2.1]heptane framework is a rigid and stable structure that contributes to the molecule's mechanical properties. This bicyclic system is often used in the design of advanced materials due to its ability to enhance the mechanical strength and thermal stability of polymers and composites. The imidazole thiol group, on the other hand, introduces functional properties such as hydrogen bonding capabilities and reactivity towards metal ions, making it suitable for applications in catalysis and coordination chemistry.

Recent studies have explored the use of this compound in the development of novel materials for energy storage applications. For instance, researchers have investigated its potential as an additive in lithium-ion batteries, where it can improve the stability of the electrolyte and enhance the overall performance of the battery system. The imidazole thiol group plays a crucial role in these applications by forming stable complexes with lithium ions, thereby reducing side reactions and improving cycle life.

In addition to its material science applications, this compound has also been studied for its potential in pharmaceuticals. The bicyclo[2.2.1]heptane system is known for its ability to mimic certain bioactive molecules, making it a valuable component in drug design. Recent research has focused on its role as a scaffold for developing new drugs targeting specific receptors or enzymes, leveraging its unique structural properties to enhance bioavailability and efficacy.

The synthesis of 1-(1-{bicyclo[2.2.1]heptan-2-yl}ethyl)-4,5-dimethyl-1H-imidazole-2-thiol involves a multi-step process that combines organic synthesis techniques with advanced catalytic methods. Researchers have optimized the synthesis pathway to improve yield and purity, making it more feasible for large-scale production.

Furthermore, this compound has been utilized in the field of sensors and detection technologies due to its responsiveness to environmental changes such as pH levels and metal ion concentrations. The imidazole thiol group enables selective binding to certain metal ions, making it a promising candidate for developing highly sensitive sensors for environmental monitoring or medical diagnostics.

Recent advancements in computational chemistry have also shed light on the electronic properties of this compound. By performing density functional theory (DFT) calculations, researchers have gained insights into its electronic structure and reactivity patterns, which are critical for understanding its behavior in different chemical environments.

In conclusion, CAS No. 1005044-09-6, or 1-(1-{bicyclo[2.2.1]heptan-2-yl}ethyl)-4,5-dimethyl-1H-imidazole-2-thiol, is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique combination of structural rigidity and functional groups makes it an attractive candidate for further research and development in fields such as materials science, pharmaceuticals, and sensor technology.